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Compound of Interest

Compound Name:
4-Hydroxycyclohexane-1-

carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Abstract & Strategic Relevance
4-Hydroxycyclohexane-1-carboxamide (CAS: 17636-10-1 for trans, 14022-79-0 for generic)

serves as a critical bifunctional scaffold in medicinal chemistry and supramolecular

engineering. Possessing both a hydrogen-bond-donating/accepting amide group and a

secondary alcohol, it is a versatile building block for synthesizing bioactive cyclohexyl-amines

and ketones.

This guide addresses the two primary challenges researchers face with this compound:

Stereochemical Integrity: Distinguishing and maintaining the thermodynamic ratio between

cis- and trans- isomers.

Chemo-selective Oxidation: Converting the C4-hydroxyl to a ketone (4-oxocyclohexane-1-

carboxamide) without degrading the primary amide.
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Chemical Characterization & Handling[1]
Stereochemistry: The Critical Variable
Unlike aromatic analogs, the cyclohexane ring introduces conformational flexibility. The

relationship between the C1-carboxamide and C4-hydroxyl groups defines the physical

properties.

Trans-Isomer: The diequatorial conformation (1e, 4e) is thermodynamically favored. It

typically exhibits a higher melting point and lower solubility in non-polar solvents compared

to the cis-isomer.

Cis-Isomer: Often exists in an axial-equatorial equilibrium.

Table 1: Physicochemical Profile

Property Value / Characteristic Note

Molecular Weight 143.18 g/mol

Appearance
White to off-white crystalline

solid
Hygroscopic

Solubility (High) Water, Methanol, DMSO, DMF
Polar protic/aprotic solvents

preferred

Solubility (Low) Hexane, Toluene, DCM
Poor solubility in non-polar

media

pKa (Est.)
~15 (Amide N-H), ~16 (Alcohol

O-H)
Weakly acidic

Melting Point
Trans: ~230–235°C; Cis:

~180–185°C
Trans packs more efficiently

Safety & Storage
Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1]
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Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen). The amide is

susceptible to hydrolysis under strong acidic/basic conditions with moisture.

Experimental Protocol A: Stereochemical Analysis
(NMR)
Objective: To quantify the cis/trans ratio in a bulk sample before synthetic use. Principle: The

coupling constant (

) of the methine proton at C4 differs significantly between axial (trans-like) and equatorial (cis-
like) orientations.

Materials
Solvent: DMSO-d6 (preferred for solubility) or D2O.

Instrument: 400 MHz NMR (minimum).

Procedure
Dissolve 10 mg of sample in 0.6 mL DMSO-d6.

Acquire 1H-NMR spectrum (min 16 scans).

Focus Region: 3.4 – 3.8 ppm (CH-OH proton).

Analysis Logic
Trans-Isomer (Diequatorial): The C4 proton is axial. It couples with adjacent axial protons

(C3/C5) with a large coupling constant (

). The signal appears as a broad triplet of triplets (tt).

Cis-Isomer (Axial-Equatorial): The C4 proton is equatorial. It couples with adjacent protons

with smaller constants (

). The signal appears as a narrow multiplet or quintet.
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Experimental Protocol B: Selective Oxidation to 4-
Oxocyclohexane-1-carboxamide
Objective: Oxidize the secondary alcohol to a ketone while preserving the primary amide.

Context: This transformation is a key step in synthesizing 4-aminocyclohexane-1-carboxamide

derivatives (via reductive amination). Method: Modified Jones Oxidation (Standard) or

TEMPO/Bleach (Green Alternative). Below is the robust Modified Jones protocol for lab-scale

(1–10g).

Workflow Diagram
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Starting Material
4-Hydroxycyclohexane-

1-carboxamide

Dissolution
Solvent: Acetone (0.2 M)

Reaction
Stir 2h @ 0°C -> RT

Monitor: TLC (KMnO4 stain)

Reagent Prep
Jones Reagent (CrO3/H2SO4)

Add dropwise @ 0°C

Slow Addition

Quench
Add i-PrOH (Isopropanol)
Destroys excess oxidant

Complete

Workup
1. Filter Cr salts

2. Neutralize (NaHCO3)
3. Extract (EtOAc/n-BuOH)

Product
4-Oxocyclohexane-

1-carboxamide

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the oxidative transformation of the hydroxy-amide to the

keto-amide.

Detailed Methodology

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b2976100/docs?utm_src=pdf-body-img#application-note-stereoselective-handling-and-synthetic-utility-of-4-hydroxycyclohexane-1-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2976100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation of Jones Reagent (2.67 M)
Dissolve 26.7 g of Chromium(VI) oxide (

) in 23 mL of concentrated sulfuric acid (

).

Dilute carefully with water to a total volume of 100 mL.

Safety: Hexavalent chromium is carcinogenic and a strong oxidant. Use full PPE and work in

a fume hood.

2. Reaction Setup
Dissolution: In a round-bottom flask, dissolve 1.43 g (10 mmol) of 4-Hydroxycyclohexane-
1-carboxamide in 50 mL of acetone (HPLC grade).

Note: If solubility is poor, add minimal water (<5 mL) or use DMF, though DMF complicates

workup.

Cooling: Place the flask in an ice-water bath (0°C).

Addition: Add Jones Reagent (approx. 4–5 mL) dropwise via an addition funnel or syringe

pump over 20 minutes.

Visual Cue: The solution will turn from orange (Cr6+) to green (Cr3+) as the oxidant is

consumed. Maintain a persistent orange color indicating slight excess.

3. Monitoring & Quenching
TLC Monitoring:

Mobile Phase: 10% Methanol in Dichloromethane (DCM).

Stain: KMnO4 (The amide is not UV active; the ketone is weakly active).

Observation: Starting material (

) disappears; Product (
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) appears.

Quenching: Once conversion is complete (typically 1–2 hours), add Isopropanol (2 mL)

dropwise.

Mechanism:[2][3][4] Isopropanol reacts with excess Cr(VI) to form acetone and Cr(III),

turning the mixture completely green.

4. Workup & Isolation
Filtration: Decant the supernatant or filter through a pad of Celite to remove the gummy

Chromium salts. Wash the pad with acetone.

Neutralization: Carefully adjust the pH of the filtrate to ~7 using saturated aqueous

.

Extraction:

Remove acetone under reduced pressure (rotary evaporator).

Extract the aqueous residue with EtOAc (3 x 50 mL).

Troubleshooting: If the product remains in the aqueous phase (highly polar), use n-Butanol

or continuous extraction with DCM.

Purification: Recrystallize from Ethanol/Ether or perform flash chromatography (DCM:MeOH

gradient).

Troubleshooting & Optimization (Field Insights)
Issue 1: Low Yield due to Water Solubility

Cause: The amide group makes the product highly water-soluble, leading to loss during

aqueous workup.

Solution: Avoid aqueous washes. Use a "dry workup": Quench with solid
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and isopropanol, filter, and evaporate. Alternatively, salt out the aqueous layer with NaCl
before extraction.

Issue 2: Over-oxidation

Cause: Hydrolysis of the amide to the carboxylic acid under acidic conditions (Jones reagent

contains

).

Solution: Keep the temperature strictly at 0°C. If hydrolysis is observed (check by NMR for

carboxylic acid peak >11 ppm), switch to TEMPO (1 mol%) / NaOCl (Bleach) oxidation at pH

8.6 (buffered with

).

Issue 3: Isomerization

Insight: The 4-oxocyclohexane-1-carboxamide product loses the cis/trans stereocenter at C4

(it becomes

). However, the C1 chiral center remains. If you perform a subsequent reduction (e.g.,

), you will generate a new mixture of cis/trans isomers, typically favoring the thermodynamic
trans product.

Pathway Logic: From Precursor to Bioactive Core
The following diagram illustrates the strategic position of this molecule in synthesizing

Favipiravir-like analogs or amine derivatives.
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Reaction Class

4-Hydroxycyclohexane-
1-carboxamide
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4-Hydroxycyclohexane-
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Dehydration
(POCl3)

4-Aminocyclohexane-
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(NH4OAc, NaBH3CN)
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Figure 2: Divergent synthetic pathways starting from 4-Hydroxycyclohexane-1-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-
19 - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. m.youtube.com [m.youtube.com]

6. chemicalpapers.com [chemicalpapers.com]

7. One-step synthesis of favipiravir from Selectfluor® and 3-hydroxy-2-pyrazinecarboxamide
in an ionic liquid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Application Note: Stereoselective Handling and
Synthetic Utility of 4-Hydroxycyclohexane-1-carboxamide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2976100/docs#application-note-
stereoselective-handling-and-synthetic-utility-of-4-hydroxycyclohexane-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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